![molecular formula C6H9ClF2N2O B2409661 [5-(1,1-Difluoroethyl)-1,2-oxazol-3-yl]methanamine;hydrochloride CAS No. 2413904-40-0](/img/structure/B2409661.png)
[5-(1,1-Difluoroethyl)-1,2-oxazol-3-yl]methanamine;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Neurokinin-1 Receptor Antagonism
1-(5-[[(2R,3S)-2-([(1R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethyl]oxy)-3-(4-fluorophenyl)morpholin-4-yl]methyl]-2H-1,2,3-triazol-4-yl)-N,N-dimethylmethanamine hydrochloride exhibits high affinity as an orally active neurokinin-1 (h-NK1) receptor antagonist. This compound is effective in preclinical tests for emesis and depression due to its long central duration of action and high water solubility (Harrison et al., 2001).
Antimicrobial Applications
[1-(6-methoxy-2-methylquinolin-4-yl)-1H-1,2,3-triazol-4-yl] methanamine derivatives exhibit moderate to very good antibacterial and antifungal activities, comparable to first-line drugs. These compounds were synthesized through multi-step reactions starting from 4-methoxyaniline (Thomas et al., 2010).
Antidepressant Activity
Novel 1-(1-benzoylpiperidin-4-yl)methanamine derivatives, designed as "biased agonists" of serotonin 5-HT1A receptors, demonstrated robust antidepressant-like activity in preliminary in vivo studies. These compounds exhibited high receptor affinity and selectivity, promising pharmacokinetic profile, and potent stimulatory effects on ERK1/2 phosphorylation in rat cortex (Sniecikowska et al., 2019).
Synthetic Applications in Chemistry
The compound's derivative, 5-trifluoromethyl-2,4-disubstituted oxazoles, can be synthesized via Cu(OAc)2·H2O catalyzed and TBHP/I2-mediated tandem oxidative cyclization, indicating its potential utility in synthetic chemistry applications (Wei et al., 2011).
Novel Synthetic Routes
A novel synthesis approach for benzofuran-2-yl-methanamine and indol-2-yl-methanamine derivatives has been reported, highlighting its utility in creating various substituted methanamine compounds. This method used ortho-methoxy and ortho-nitro substituted phenylacetic acids as starting materials (Schlosser et al., 2015).
Safety and Hazards
properties
IUPAC Name |
[5-(1,1-difluoroethyl)-1,2-oxazol-3-yl]methanamine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8F2N2O.ClH/c1-6(7,8)5-2-4(3-9)10-11-5;/h2H,3,9H2,1H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKMCEBVOEAVLCT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC(=NO1)CN)(F)F.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9ClF2N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.60 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.